3-Bromobenzene-1,2-diamine
Overview
Description
3-Bromobenzene-1,2-diamine, also known as 3-Bromo-o-phenylenediamine or 3-Bromo-2-aminobenzene, is an organic compound with the formula C6H6BrN2. It is a colorless solid that is soluble in water and most organic solvents. This compound is widely used in scientific research applications as well as in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Chemoselectivity in Palladium-mediated Reactions
Research by Cabello-Sanchez et al. (2007) explores the chemoselectivity in the palladium-mediated reaction of bromobenzene with heterocyclic diamines. This study provides insights into the selective arylation of primary and secondary amine functions in diamines, influenced by the choice of aryl halide partners and ligands, indicating its potential in selective synthetic processes (Cabello-Sanchez et al., 2007).
Synthesis of Diamines
Jean et al. (2004) described the palladium-catalyzed arylation of 1-substituted 3-aminopyrrolidines or piperidines, using bromobenzene. They reported a strong temperature effect on the yields, revealing insights into the efficient synthesis of diamines, a key component in various chemical syntheses (Jean et al., 2004).
Computational Study on Dibromobenzenes
Wang et al. (2013) conducted a computational study on dibromobenzenes, providing insights into the structural, electronic, and spectroscopic properties of these molecules. This research is crucial for understanding the chemical behavior of brominated benzenes in various applications (Wang et al., 2013).
Development of Novel Polyimides
Jeong et al. (2001) synthesized novel diamine monomers, including those derived from bromobenzene, for the creation of polyimides with unique properties such as high thermal stability and low birefringence. This research highlights the application of bromobenzene derivatives in advanced material science (Jeong et al., 2001).
Metal-catalysed 1,2-Diamination Reactions
Cardona and Goti (2009) reviewed recent advances in metal-catalysed diamination reactions, which are essential for synthesizing natural products and pharmaceutical agents. Bromobenzene derivatives play a crucial role in these reactions, demonstrating their significance in the synthesis of biologically active compounds (Cardona & Goti, 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Benzene derivatives are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
3-Bromobenzene-1,2-diamine, like other benzene derivatives, is likely to undergo electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the target, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .
Biochemical Pathways
Benzene derivatives can influence various biochemical pathways depending on their specific targets .
Pharmacokinetics
Its molecular weight (18704 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol generally have better absorption and distribution .
Result of Action
Benzene derivatives can have various effects depending on their specific targets and the nature of their interaction .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, it is stored at room temperature, suggesting that it is stable under these conditions .
properties
IUPAC Name |
3-bromobenzene-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2/c7-4-2-1-3-5(8)6(4)9/h1-3H,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWYTZNPMXYCBPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10500187 | |
Record name | 3-Bromobenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10500187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1575-36-6 | |
Record name | 3-Bromobenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10500187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromobenzene-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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